Cas no 133647-95-7 (methyl (1R,2S,3S,5S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate)

• Product Name: methyl (1R,2S,3S,5S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
• CAS No: 133647-95-7
• MF: C₁₆H₂₀INO₂
• MW: 385.239976882935
• CID: 227990
• PubChem ID: 108220
• Update Time: 2025-04-19

methyl (1R,2S,3S,5S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R,2S,3S,5S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
• methyl (1S,2S,3S,5R)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
• RTI 55
• UNII-4H1Z7121WS
• 135416-43-2
• Iometopane
• 42F
• 4H1Z7121WS
• 2-Carbomethoxy-3-(4-iodophenyl)tropane
• 3-(4-Iodophenyl)tropane-2-carboxylic acid methyl ester
• RTI-55
• SIIICDNNMDMWCI-YJNKXOJESA-N
• 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(4-iodophenyl)-8-methyl-, methyl ester, (1R,2S,3S,5S)-
• 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 3-(4-iodophenyl)-8-methyl-, methyl ester, (1R-(exo,exo))-
• beta-CIT
• 3beta-(4-iodophenyl)-2beta-(carbomethoxy)tropane
• PDSP2_000645
• SCHEMBL221010
• RTI 55, (exo,exo)-isomer, Iodine (125) labeled
• CHEMBL215376
• 8-Azabicyclo[3.2.1]octane-2-carboxylicacid,3-(4-iodophenyl)-8-methyl-,methyl ester,(1R,2S,3S,5S)-
• Q7277840
• 2beta-Carbomethoxy-3beta-(4-iodophenyl)tropane
• .beta.-cit
• BDBM22166
• (-)-2-Beta-carbomethoxy-3-beta-(iodophenyl)tropane
• RTI-258
• AKOS016003332
• RTI55
• DTXSID801126429
• EN300-19769047
• 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 3-(4-iodophenyl)-8-methyl-, methyl ester, (1R,2S,3S,5S)-
• RTI 4229-98
• 133647-95-7
• (1R,2S,3S)-methyl 3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
• 8-azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(4-iodophenyl)-8-methyl-, methyl ester, (1R,2S,3S,5S)-

• Inchi： 1S/C16H20INO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12-,13+,14+,15-/m0/s1
• InChI Key： SIIICDNNMDMWCI-YJNKXOJESA-N
• SMILES： IC1C=CC(=CC=1)[C@H]1C[C@@H]2CC[C@H]([C@H]1C(=O)OC)N2C

Computed Properties

• Exact Mass: 385.053872
• Monoisotopic Mass: 385.053872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3.3

Experimental Properties

• Density: 1.493
• Boiling Point: 405.3°Cat760mmHg
• Flash Point: 198.9°C
• Refractive Index: 1.589